Cas no 34724-71-5 (1-Dibenzothiophenecarboxylic acid, ethyl ester)
34724-71-5 structure
Product Name:1-Dibenzothiophenecarboxylic acid, ethyl ester
CAS No:34724-71-5
MF:C15H12O2S
MW:256.319582939148
CID:1466311
PubChem ID:13128327
Update Time:2025-04-20
1-Dibenzothiophenecarboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Dibenzothiophenecarboxylic acid, ethyl ester
- ethyl dibenzothiophene-1-carboxylate
- Ethyl dibenzo[b,d]thiophene-1-carboxylate
- 34724-71-5
- DTXSID70520240
-
- Inchi: 1S/C15H12O2S/c1-2-17-15(16)11-7-5-9-13-14(11)10-6-3-4-8-12(10)18-13/h3-9H,2H2,1H3
- InChI Key: DCLSBTLRGXLPDR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C(C(=O)OCC)=CC=CC1=2
Computed Properties
- Exact Mass: 256.05586
- Monoisotopic Mass: 256.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
1-Dibenzothiophenecarboxylic acid, ethyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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